Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
• CAS No: 104961-49-1
• Molecular Formula: C₂₀H₂₁NO₄S
• Molecular Weight: 371.450044393539
• CID: 1148327

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
• 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester

• InChIKey： OCPJHUVDEUNYDD-UHFFFAOYSA-N
• Inchi： 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O

Computed Properties

• Exact Mass: 371.11923

Experimental Properties

• PSA: 57.53
• Boiling Point: 512.1±42.0 °C(Predicted)
• Melting Point: 103-104 °C
• Density: 1.25±0.1 g/cm3(Predicted)